![molecular formula C13H10N2OS B4688848 5-(2-methylphenyl)-3-(2-thienyl)-1,2,4-oxadiazole](/img/structure/B4688848.png)
5-(2-methylphenyl)-3-(2-thienyl)-1,2,4-oxadiazole
Overview
Description
5-(2-methylphenyl)-3-(2-thienyl)-1,2,4-oxadiazole is a heterocyclic compound that has been extensively studied due to its potential applications in various fields of scientific research. This compound is also known as MOT, and it is a derivative of oxadiazole.
Mechanism of Action
The mechanism of action of 5-(2-methylphenyl)-3-(2-thienyl)-1,2,4-oxadiazole is not fully understood. However, it is believed that this compound exerts its antimicrobial and antitumor activities by inhibiting the growth and replication of microorganisms and cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have significant biochemical and physiological effects. This compound has been shown to inhibit the growth and replication of various microorganisms, including bacteria and fungi. It has also been found to induce apoptosis in cancer cells, thereby inhibiting their growth and proliferation.
Advantages and Limitations for Lab Experiments
The advantages of using 5-(2-methylphenyl)-3-(2-thienyl)-1,2,4-oxadiazole in lab experiments include its potent antimicrobial and antitumor activities, which make it a valuable tool for studying the mechanisms of action of various microorganisms and cancer cells. However, the limitations of using this compound in lab experiments include its potential toxicity, which may limit its use in certain experiments.
Future Directions
There are several future directions for research on 5-(2-methylphenyl)-3-(2-thienyl)-1,2,4-oxadiazole. These include further studies on the mechanism of action of this compound, as well as its potential applications in the development of new drugs for the treatment of various diseases. Additionally, future research may focus on the synthesis of new derivatives of this compound with improved antimicrobial and antitumor activities.
Scientific Research Applications
5-(2-methylphenyl)-3-(2-thienyl)-1,2,4-oxadiazole has been widely studied for its potential applications in various fields of scientific research. This compound has been found to possess significant antimicrobial, antifungal, and antitumor activities. It has also been studied for its potential applications in the development of new drugs for the treatment of various diseases, including cancer, bacterial and fungal infections.
properties
IUPAC Name |
5-(2-methylphenyl)-3-thiophen-2-yl-1,2,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H10N2OS/c1-9-5-2-3-6-10(9)13-14-12(15-16-13)11-7-4-8-17-11/h2-8H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGZUXEWWHNAHBU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1C2=NC(=NO2)C3=CC=CS3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H10N2OS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.30 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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